Cas no 2229140-59-2 (2-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)propan-2-yl(methyl)amine)

• Product Name: 2-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)propan-2-yl(methyl)amine
• CAS No: 2229140-59-2
• MF: C₁₂H₁₆BrNO₂
• MW: 286.164942741394
• CID: 6456067
• PubChem ID: 165712707
• Update Time: 2025-06-08

2-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)propan-2-yl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 2-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)propan-2-yl(methyl)amine
• [2-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)propan-2-yl](methyl)amine
• EN300-1919211
• 2229140-59-2

• Inchi： 1S/C12H16BrNO2/c1-12(2,14-3)8-6-9(13)11-10(7-8)15-4-5-16-11/h6-7,14H,4-5H2,1-3H3
• InChI Key： RGQNPYCQKQJFEX-UHFFFAOYSA-N
• SMILES： BrC1C2=C(C=C(C=1)C(C)(C)NC)OCCO2

Computed Properties

• Exact Mass: 285.03644g/mol
• Monoisotopic Mass: 285.03644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 30.5Ų

Additional information on 2-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)propan-2-yl(methyl)amine

Introduction to 2-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)propan-2-yl(methyl)amine (CAS No. 2229140-59-2)

2-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)propan-2-yl(methyl)amine is a significant compound in the field of pharmaceutical chemistry, characterized by its complex molecular structure and potential biological activity. This compound, identified by the CAS number 2229140-59-2, has garnered attention due to its structural similarity to certain bioactive molecules, making it a subject of extensive research in drug discovery and development.

The molecular framework of 2-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)propan-2-yl(methyl)amine incorporates a benzodioxin core, which is a well-known scaffold in medicinal chemistry. The presence of a bromine substituent at the 8-position and the overall architecture suggest potential interactions with biological targets, such as enzymes and receptors. These features make the compound a valuable candidate for further investigation in the development of novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological properties of benzodioxin derivatives. These compounds have shown promise in various preclinical studies due to their ability to modulate biological pathways involved in inflammation, pain perception, and neurodegenerative diseases. The specific modification of the benzodioxin ring with a propylamine side chain enhances its pharmacokinetic profile, potentially improving bioavailability and target specificity.

One of the most compelling aspects of 2-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)propan-2-yl(methyl)amine is its potential role in addressing unmet medical needs. Current research indicates that this compound may exhibit inhibitory activity against certain enzymes implicated in metabolic disorders. By targeting these enzymes, it could offer a novel approach to managing conditions such as obesity and type 2 diabetes. Preliminary studies have also suggested that it may possess anti-inflammatory properties, making it a promising candidate for treating chronic inflammatory diseases.

The synthesis of 2-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)propan-2-yl(methyl)amine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are critical for subsequent pharmacological evaluation. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the benzodioxin core and introducing the propylamine moiety.

The pharmacokinetic behavior of this compound is another area of active investigation. Studies have begun to explore how modifications to the molecular structure influence absorption, distribution, metabolism, and excretion (ADME) properties. Understanding these parameters is essential for optimizing drug candidates and ensuring their efficacy and safety in clinical settings. Computational modeling has played a crucial role in predicting ADME profiles before experimental validation.

In conclusion, 2-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)propan-2-yl(methyl)amine represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features and preliminary biological activity make it an attractive candidate for further development. As research progresses, this compound could contribute to the discovery of new therapeutic strategies for various diseases. The continued exploration of its pharmacological properties will be instrumental in realizing its full therapeutic potential.